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Compound of Interest

Compound Name: Nandrolone phenpropionate

Cat. No.: B159170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Nandrolone phenpropionate, a synthetic anabolic-androgenic steroid. Due to conflicting

hazard information across various safety data sheets (SDS), a conservative approach is

advised, treating the compound as hazardous. It is classified as a Schedule III controlled

substance in the United States and is regulated in many other countries.[1][2]

Hazard Identification and Classification
Nandrolone phenpropionate presents several potential health risks. While some sources may

classify it as non-hazardous, others provide more severe classifications under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). To ensure maximum

safety, personnel should adhere to the more stringent classifications.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed[3]

[4]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[3][4]

Carcinogenicity Category 1B / 2

H350/H351: May

cause/Suspected of causing

cancer[3][4][5]

Reproductive Toxicity Category 1A / 1B

H360Df: May damage the

unborn child. Suspected of

damaging fertility.[5]

Endocrine Disruption Category 1

EUH380: May cause

endocrine disruption in

humans[5]

Hazardous to the Aquatic

Environment (Chronic)
Category 2

H411: Toxic to aquatic life with

long lasting effects[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Nandrolone
phenpropionate to minimize exposure and ensure personal safety.
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PPE Category Item Standard/Specification

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Inspected prior to use. Use

proper glove removal

technique.[6]

Eye Protection
Safety goggles with side-

shields or a face shield

Approved under NIOSH (US)

or EN 166 (EU) standards.[6]

Skin and Body Protection
Protective, impervious clothing

(e.g., lab coat, gown)

Choose body protection in

relation to the concentration

and amount of the dangerous

substance at the specific

workplace.[6]

Respiratory Protection
Full-face particle respirator or

supplied-air respirator

Use where risk assessment

shows air-purifying respirators

are appropriate (e.g., when

handling powder).[6]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential to prevent contamination and accidental

exposure.

1. Preparation and Engineering Controls:

Ensure all personnel are trained on the hazards and safe handling procedures for

Nandrolone phenpropionate.

Work in a well-ventilated area, preferably within a certified chemical fume hood.[7]

Have a safety shower and eyewash station readily accessible.[7]

2. Handling the Compound:

Avoid the formation of dust and aerosols.[6][7]

Wash hands thoroughly after handling.[6]
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Do not eat, drink, or smoke in the handling area.[4]

Avoid contact with eyes, skin, and clothing.[6]

3. In Case of a Spill:

Evacuate personnel from the immediate area.[7]

Wear full PPE, including respiratory protection.[6]

Contain the spill using an inert absorbent material (e.g., sand, earth).[8]

Collect the spilled material and absorbent into a suitable, closed, and labeled container for

disposal.[6]

Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Nandrolone phenpropionate and contaminated materials is critical to

prevent environmental contamination and comply with regulations.

1. Disposal of Chemical Waste:

Nandrolone phenpropionate waste is considered hazardous and must be disposed of in

accordance with local, state, and federal regulations.

Collect waste in a suitable, closed, and clearly labeled container.[6]

As a controlled substance, disposal may require a DEA-registered reverse distributor or

adherence to other specific regulatory procedures for destruction to render it non-retrievable.

2. Disposal of Contaminated PPE:

All disposable PPE (gloves, gowns, etc.) used when handling Nandrolone phenpropionate
should be considered contaminated waste.
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Place contaminated PPE in a sealed, labeled bag or container for hazardous waste disposal.

[9][10]

Do not dispose of contaminated PPE in regular trash.

Experimental Protocols Cited
The information presented is a synthesis of recommendations from various Safety Data Sheets

and chemical safety resources. For detailed experimental protocols involving Nandrolone
phenpropionate, researchers should consult peer-reviewed scientific literature specific to their

area of study.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Nandrolone
phenpropionate, from preparation to disposal.
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Preparation
- Review SDS

- Don PPE
- Prepare well-ventilated workspace

Handling
- Weigh and handle in fume hood

- Avoid dust/aerosol formation
- Prevent skin/eye contact

Spill Response
- Evacuate area
- Wear full PPE

- Contain and collect spill

If spill occurs

Decontamination
- Clean work surfaces

- Decontaminate equipment

Chemical Waste Disposal
- Collect in labeled, sealed container

- Follow hazardous and controlled substance regulations

Contaminated PPE Disposal
- Place in sealed, labeled hazardous waste bag

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nandrolone Phenpropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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